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Compound of Interest

Compound Name: Fmoc-3-Me-Glu(OtBu)-OH

Cat. No.: B12960324 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) is readily available for Fmoc-3-Me-
Glu(OtBu)-OH. This guide is a technical summary based on the safety profiles of its

constituent chemical moieties—Fmoc-protected amino acids and tert-butyl esters—and is

intended for use by qualified researchers and scientists. All laboratory work should be

conducted under the supervision of a qualified professional and in accordance with institutional

safety protocols.

Chemical Identification and Properties
Fmoc-3-Me-Glu(OtBu)-OH is a specialized amino acid derivative used in solid-phase peptide

synthesis (SPPS). The 9-fluorenylmethyloxycarbonyl (Fmoc) group is a base-labile protecting

group for the amino terminus, while the tert-butyl (OtBu) group is an acid-labile protecting group

for the side-chain carboxyl group.[1] The introduction of a methyl group at the 3-position of the

glutamate backbone adds steric hindrance and conformational constraints.

Table 1: Physicochemical Properties (Inferred)
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Property Value Source/Justification

Physical State
Solid, likely a white to off-white

powder

Based on typical properties of

Fmoc-amino acids.[2]

Molecular Formula C29H35NO6 Calculated

Molecular Weight 493.59 g/mol Calculated

Solubility

Likely soluble in organic

solvents like DMF, NMP, and

DCM. Poor solubility in water.

Fmoc-amino acids can have

poor solubility.[1]

Melting Point No data available

Boiling Point No data available

Flash Point No data available

While solid, dust may be

flammable upon ignition. Tert-

butyl esters can be flammable.

[3][4]

Hazard Identification and Toxicology
The primary hazards associated with this compound are inferred from its components. Fmoc-

amino acids can cause irritation upon contact. Tert-butyl esters may also cause irritation and

can be flammable.[3][4]

Table 2: Summary of Potential Hazards and Toxicological Profile
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Hazard Type Description Precautionary Statements

Acute Toxicity

May be harmful if swallowed,

inhaled, or absorbed through

the skin.

Avoid ingestion, inhalation, and

skin/eye contact.

Skin Irritation

May cause skin irritation.

Prolonged contact can lead to

dryness and cracking.[4]

Wear protective gloves and

clothing.[2] Wash skin

thoroughly after handling.

Eye Irritation
May cause serious eye

irritation.

Wear safety glasses or

goggles.[2]

Respiratory Irritation
Inhalation of dust may cause

respiratory tract irritation.

Avoid breathing dust. Use in a

well-ventilated area or with

local exhaust ventilation.

Flammability

Not classified as flammable,

but fine dust can form

explosive mixtures with air.

The tert-butyl group may

increase flammability.[3][4]

Keep away from heat, sparks,

and open flames.[5]

Experimental Protocols: Safe Handling and
Emergency Procedures
General Handling Protocol:

Engineering Controls: Handle this compound in a chemical fume hood to minimize inhalation

of dust. Use process enclosures or local exhaust ventilation where dust may be generated.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles as described by OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).
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Body Protection: Wear a lab coat and appropriate protective clothing to prevent skin

exposure.[2]

Hygiene: Avoid contact with skin, eyes, and clothing.[2] Do not breathe dust. Wash hands

thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Recommended storage temperature is often refrigerated (2-8°C) for long-term stability.

Dispensing: When weighing or transferring, take care to avoid creating dust.

First-Aid Measures Protocol:

Inhalation: If dust is inhaled, remove the person to fresh air. If breathing is difficult, administer

oxygen. Seek medical attention if symptoms persist.

Skin Contact: In case of contact, immediately wash the skin with soap and plenty of water.

Remove contaminated clothing. If irritation occurs, get medical advice.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse mouth with water. Never

give anything by mouth to an unconscious person. Seek medical attention.

Visualized Workflows and Relationships
The following diagrams illustrate key safety and logical workflows for handling a novel research

chemical like Fmoc-3-Me-Glu(OtBu)-OH.
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Phase 1: Preparation

Phase 2: Hazard Assessment

Phase 3: Control Implementation

Phase 4: Emergency Response Plan

Identify Compound:
Fmoc-3-Me-Glu(OtBu)-OH

Search for Specific SDS

SDS Found?

Review Specific SDS

Yes

Analyze Analogous Compounds:
- Fmoc-amino acids
- Tert-butyl esters

No

Identify Potential Hazards:
- Irritation (Skin, Eye, Respiratory)

- Flammability (Dust)
- Reactivity

Define Engineering Controls
(Fume Hood)

Specify PPE Requirements
(Gloves, Goggles, Lab Coat)

Establish Safe Work Procedures
(Handling, Storage, Disposal)

Define First-Aid Measures Outline Spill & Fire Procedures

Click to download full resolution via product page

Caption: Safety assessment workflow for a novel research chemical.
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Spill of Solid Chemical Powder Detected

Evacuate Immediate Area & Alert Others

Wear Appropriate PPE:
- Respirator (if dusty)

- Goggles, Gloves, Lab Coat

Control Ignition Sources
(if flammable dust is a concern)

Gently Cover Spill with
Non-Combustible Absorbent

(e.g., sand, dry earth)

Sweep Up Material Carefully
(Avoid creating dust)

Place in a Labeled, Sealed Container
for Hazardous Waste

Clean Spill Area with Soap & Water

Dispose of Waste & Contaminated PPE
According to Regulations

Click to download full resolution via product page

Caption: General spill response procedure for a chemical powder.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12960324?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12960324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stability and Reactivity
Reactivity: No hazardous reactions are expected under normal processing.[2]

Chemical Stability: The compound is expected to be stable under recommended storage

conditions.[2]

Conditions to Avoid: Avoid dust formation, excess heat, and ignition sources.[2][5]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.[3][6] The Fmoc group is labile to bases like piperidine, and the tert-butyl ester is labile

to strong acids.

Hazardous Decomposition Products: Upon combustion, may produce carbon monoxide

(CO), carbon dioxide (CO2), and nitrogen oxides (NOx).[2]

Disposal Considerations
Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.[6] Do not allow the product to enter drains or waterways. Contaminated packaging

should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Safety Guide for Fmoc-3-Me-Glu(OtBu)-OH].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12960324#fmoc-3-me-glu-otbu-oh-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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